Cas no 932236-53-8 (3-(4-chlorophenyl)pyrazolo1,5-apyrimidin-6-amine)

3-(4-Chlorophenyl)pyrazolo[1,5-a]pyrimidin-6-amine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core substituted with a 4-chlorophenyl group at the 3-position and an amine at the 6-position. This structure imparts significant potential in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The chlorophenyl moiety enhances lipophilicity and binding affinity, while the pyrimidine core offers versatility for further functionalization. Its well-defined synthetic route allows for high purity and scalability, making it a valuable intermediate in pharmaceutical research. The compound’s stability and reactivity profile support its use in targeted drug discovery applications.
3-(4-chlorophenyl)pyrazolo1,5-apyrimidin-6-amine structure
932236-53-8 structure
Product Name:3-(4-chlorophenyl)pyrazolo1,5-apyrimidin-6-amine
CAS No:932236-53-8
MF:C12H9ClN4
MW:244.679660558701
MDL:MFCD09473406
CID:3155743
PubChem ID:19916059
Update Time:2025-10-29

3-(4-chlorophenyl)pyrazolo1,5-apyrimidin-6-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Chloro-phenyl)-pyrazolo[1,5-a]pyrimidin-6-ylamine
    • 3-(4-chlorophenyl)pyrazolo1,5-apyrimidin-6-amine
    • EN300-231388
    • AKOS004099754
    • 932236-53-8
    • 3-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidin-6-amine
    • STK351769
    • MDL: MFCD09473406
    • Inchi: 1S/C12H9ClN4/c13-9-3-1-8(2-4-9)11-6-16-17-7-10(14)5-15-12(11)17/h1-7H,14H2
    • InChI Key: DOVWLZTXIAQREG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1C=NN2C=C(C=NC2=1)N

Computed Properties

  • Exact Mass: 244.0515740Da
  • Monoisotopic Mass: 244.0515740Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 56.2Ų

3-(4-chlorophenyl)pyrazolo1,5-apyrimidin-6-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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932236-53-8 97%
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Chemenu
CM272093-5g
3-(4-Chlorophenyl)pyrazolo[1,5-a]pyrimidin-6-amine
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Chemenu
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932236-53-8 97%
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Enamine
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932236-53-8 95%
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Enamine
EN300-231388-0.1g
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Enamine
EN300-231388-0.25g
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Enamine
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